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Compound of Interest

(1-Methylazetidin-3-
Compound Name:
yl)methanamine

Cat. No.: B156665

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of (1-Methylazetidin-3-yl)methanamine. The information is intended to guide
laboratory personnel in minimizing risks and ensuring the integrity of the compound.

Introduction

(1-Methylazetidin-3-yl)methanamine is a cyclic amine containing a strained azetidine ring, a
structural motif of increasing interest in medicinal chemistry due to its unique conformational
properties.[1][2][3] As with many reactive small molecules, particularly amines, proper handling
and storage procedures are critical to ensure the safety of laboratory personnel and to maintain
the chemical's purity and stability. The chemical, physical, and toxicological properties of this
specific compound have not been thoroughly investigated, warranting a cautious approach.[4]

Physicochemical and Hazard Data

A summary of the known quantitative data for (1-Methylazetidin-3-yl)methanamine is
presented in the table below. This information has been compiled from available Safety Data
Sheets (SDS).
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Property Value Reference

) (1-Methylazetidin-3-
Chemical Name ] [4]
yl)methanamine

CAS Number 1359656-98-6 [41[5]
Molecular Formula C5H12N2 [41[5]
Molecular Weight 100.16 g/mol [4]
Purity >97% [5]

o Skin corrosion/irritation
GHS Classification [4]
(Category 1A, 1B, 1C), H314

Signal Word Danger [4]

H314: Causes severe skin
Hazard Statements [4]
burns and eye damage.

UN Number 2735 [4]
Transport Hazard Class 8 (Corrosive) [4]
Packaging Group 1] [4]

Health and Safety Information

3.1. GHS Hazard Statements

(1-Methylazetidin-3-yl)methanamine is classified as a corrosive material that causes severe
skin burns and eye damage.[4]

3.2. First Aid Measures
Immediate medical attention is required in case of exposure.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Consult a physician.[4]
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o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes
while removing all contaminated clothing and shoes. Consult a physician.[4]

» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower and
upper eyelids occasionally. Get medical attention immediately.[4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[4]

3.3. Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling (1-
Methylazetidin-3-yl)methanamine:

o Eye/Face Protection: Use chemical safety goggles and a face shield.[4]

o Skin Protection: Handle with compatible chemical-resistant gloves. Wear protective clothing,
such as a lab coat.[4]

» Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if working outside of a fume hood or if ventilation is inadequate.

Experimental Protocols
4.1. Protocol for Receiving and Storing (1-Methylazetidin-3-yl)methanamine
 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Verification: Confirm that the compound name and CAS number on the label match the order
details.

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[6] The recommended storage temperature is 2-
8°C.[4] Keep the container tightly closed.

4.2. General Protocol for Handling and Use in a Reaction
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This protocol provides a general workflow for using (1-Methylazetidin-3-yl)methanamine in a
chemical synthesis.

e Preparation:

o

Ensure a chemical fume hood is operational and the work area is clean and free of clutter.

[¢]

Have all necessary PPE readily available and properly worn.

o

Prepare all required reagents and solvents.

[e]

Have a quench solution and waste container ready.

o Dispensing the Reagent:

[¢]

Allow the container of (1-Methylazetidin-3-yl)methanamine to equilibrate to room
temperature before opening to prevent moisture condensation.

[¢]

Carefully open the container inside the fume hood.

[e]

Using a clean, dry syringe or pipette, dispense the required amount of the amine.

[e]

Immediately reseal the container.
e Reaction Setup:

o Add the amine to the reaction vessel under an inert atmosphere (e.qg., nitrogen or argon) if
the reaction is sensitive to air or moisture.

o Proceed with the chemical reaction according to the specific experimental procedure.
o Work-up and Purification:

o Follow standard laboratory procedures for reaction work-up and purification, keeping in
mind the corrosive nature of the starting material.

o Decontamination and Waste Disposal:
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o Decontaminate all glassware and equipment that came into contact with the amine using
an appropriate method.

o Dispose of all waste, including unused reagent, reaction byproducts, and contaminated
materials, in a designated and properly labeled hazardous waste container.[4]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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yl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156665#safe-handling-and-storage-of-1-
methylazetidin-3-yl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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